Cas no 2229546-85-2 (4-bromofuran-2-sulfonamide)

• Product Name: 4-bromofuran-2-sulfonamide
• CAS No: 2229546-85-2
• MF: C₄H₄BrNO₃S
• MW: 226.04845905304
• CID: 6184848
• PubChem ID: 164925951
• Update Time: 2025-10-29

4-bromofuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-bromofuran-2-sulfonamide
• 2229546-85-2
• EN300-1991337

• Inchi： 1S/C4H4BrNO3S/c5-3-1-4(9-2-3)10(6,7)8/h1-2H,(H2,6,7,8)
• InChI Key： HZQXLZDVUWTYMW-UHFFFAOYSA-N
• SMILES： BrC1=COC(=C1)S(N)(=O)=O

Computed Properties

• Exact Mass: 224.90953g/mol
• Monoisotopic Mass: 224.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81.7Ų

Additional information on 4-bromofuran-2-sulfonamide

Introduction to 4-bromofuran-2-sulfonamide (CAS No: 2229546-85-2)

4-bromofuran-2-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No) 2229546-85-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in drug development. The structural combination of a furan ring substituted with a bromine atom at the 4-position and a sulfonamide group at the 2-position endows it with unique chemical and pharmacological properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for further medicinal applications.

The furan core is a heterocyclic aromatic structure that is prevalent in many natural products and bioactive molecules. Its incorporation into sulfonamide derivatives often enhances binding affinity to biological targets, including enzymes and receptors. The presence of the bromine atom at the 4-position of the furan ring introduces electrophilic reactivity, enabling further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. This feature is particularly useful in constructing more complex molecular architectures, which can be essential for optimizing drug-like properties.

The sulfonamide moiety, characterized by the -SO₂NH₂ group, is a critical pharmacophore in medicinal chemistry. Sulfonamides are known for their ability to modulate enzyme activity, interact with protein surfaces, and exhibit antimicrobial, anti-inflammatory, and anticancer effects. The specific positioning of the sulfonamide group at the 2-position of the furan ring in 4-bromofuran-2-sulfonamide creates a distinct electronic environment that can influence both its reactivity and biological activity. This precise arrangement may contribute to enhanced selectivity and potency when interacting with biological targets.

In recent years, there has been growing interest in exploring novel sulfonamide derivatives as therapeutic agents. The structural motif of 4-bromofuran-2-sulfonamide has been investigated in several research studies due to its potential as a scaffold for drug discovery. For instance, modifications of this compound have been explored to develop inhibitors targeting various metabolic pathways implicated in diseases such as diabetes and cancer. The bromine substituent at the 4-position serves as a versatile handle for introducing additional functional groups or linking to other pharmacophores, facilitating the design of hybrid molecules with enhanced pharmacological profiles.

One notable application of 4-bromofuran-2-sulfonamide (CAS No: 2229546-85-2) is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By leveraging the electrophilic nature of the bromine atom and the nucleophilic capability of the sulfonamide nitrogen, researchers have been able to develop highly specific inhibitors targeting aberrant kinase activity. Preliminary studies suggest that derivatives of this compound exhibit promising inhibitory effects on certain kinases while maintaining good selectivity over related enzymes.

Another area where 4-bromofuran-2-sulfonamide has shown promise is in the development of antimicrobial agents. Antibiotic resistance remains a significant global health challenge, necessitating the discovery of novel antimicrobial compounds. The unique structural features of this compound have been exploited to design molecules capable of disrupting bacterial cell wall synthesis or interfering with essential metabolic processes. Some research indicates that certain derivatives exhibit potent activity against Gram-positive bacteria, offering hope for addressing emerging resistant strains.

The synthesis of 4-bromofuran-2-sulfonamide (CAS No: 2229546-85-2) typically involves multi-step organic transformations starting from commercially available furan derivatives. Key steps include halogenation at the 4-position followed by sulfonation at the 2-position. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that researchers have access to high-quality material for their investigations. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in introducing additional functional groups or modifying existing ones, expanding the chemical space available for drug discovery.

The pharmacokinetic properties of 4-bromofuran-2-sulfonamide are also subjects of interest in drug development research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing its potential as a therapeutic agent. Initial studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, although further optimization may be required to enhance its pharmacokinetic profile. Investigating its interaction with cytochrome P450 enzymes has provided insights into potential metabolic pathways and possible drug-drug interactions.

Future directions in research involving 4-bromofuran-2-sulfonamide (CAS No: 2229546-85-2) include exploring its role in modulating immune responses and inflammation. Sulfonamides have been recognized for their immunomodulatory effects, and derivatives like this one may offer novel approaches to treating autoimmune diseases or chronic inflammatory conditions. Additionally, computational modeling and virtual screening techniques are being employed to identify new analogs with improved binding affinity and reduced toxicity.

In conclusion,4-bromofuran-2-sulfonamide represents a promising scaffold for developing novel pharmaceutical agents with diverse biological activities. Its unique structural features—comprising a furan ring substituted with a bromine atom at the 4-position and a sulfonamide group at the 2-position—make it an attractive candidate for further medicinal chemistry exploration. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, underscoring its significance in modern drug discovery efforts.